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Compound of Interest

Compound Name: 5-Bromosalicylic acid

Cat. No.: B146069

5-Bromosalicylic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of 5-Bromosalicylic acid. The information is curated to support research,
development, and application of this compound in various scientific fields.

Chemical Identity and Physical Properties

5-Bromosalicylic acid, also known as 5-bromo-2-hydroxybenzoic acid, is a derivative of
salicylic acid.[1][2] Its fundamental properties are summarized in the tables below.

Table 1: General and Physical Properties of 5-Bromosalicylic Acid
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Property Value Reference(s)
Molecular Formula C7HsBrOs [1112][3]
Molecular Weight 217.02 g/mol [2][3]
CAS Number 89-55-4 [11[2]
Appearance Wr.1ite to oﬁ-vx./hite or slightly 1]
beige crystalline powder

Melting Point 159-166 °C [4][5][6]
Boiling Point 338.1 £ 32.0 °C (Predicted) [415]
pKa 2.61 (25 °C) [1][4]

Table 2: Solubility and Stability of 5-Bromosalicylic Acid
Property Description Reference(s)

Water Solubility

Sparingly soluble in water, but

soluble.

[1]14](6]

Organic Solvent Solubility

Readily dissolves in organic
solvents such as ethanol and

acetone.

[1]

Stable at room temperature in

closed containers under

Stability ) [11[7]
normal storage and handling
conditions.

Store in a tightly closed
container in a cool, dry, well-
ventilated area away from
Storage [1114]

incompatible substances. Inert
atmosphere, Room

Temperature.
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of 5-Bromosalicylic

acid.

Table 3: Spectroscopic Data for 5-Bromosalicylic Acid

Key Features and

Technique . Reference(s)
Observations

1H NMR Spectra available in DMSO-ds.  [5][8]

13C NMR Spectra available in DMSO-ds.  [5][9]
Spectra available as KBr disc

Infrared (IR) ) [5]
or nujol mull.

i UV/Visible spectrum data is
UV-Vis [5][10]

available.

Mass spectrum (electron
Mass Spectrometry o ) )
ionization) data is available.

[5]

Experimental Protocols

Synthesis of 5-Bromosalicylic Acid

A general procedure for the bromination of salicylic acid to yield 5-Bromosalicylic acid is

outlined below.[11] This process involves the use of a brominating agent in a suitable solvent.

Click to download full resolution via product page

Workflow for the synthesis of 5-Bromosalicylic acid.
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Methodology:

Reaction Setup: A round-bottom flask equipped with a magnetic stir bar and a rubber septum
is charged with tetrapropylammonium nonabromide (PraNBro) and dichloromethane
(CH2Cl2). The resulting homogeneous solution is stirred and cooled to 0 °C.[11]

Addition of Substrate: Salicylic acid is added to the cooled solution.[11]

Reaction: The reaction mixture is allowed to warm to 23 °C. The reaction is monitored by
thin-layer chromatography (TLC) until the disappearance of the starting material.[11]

Quenching: The reaction is quenched by the addition of a saturated aqueous solution of
sodium thiosulfate (Na2S20s3).[11]

Extraction: The mixture is transferred to a separatory funnel, and water is added. The
aqueous layer is extracted multiple times with diethyl ether (Et20).[11]

Washing and Drying: The combined organic layers are washed with water and dried over
anhydrous sodium sulfate (Na2S0a4).[11]

Isolation: The solvent is removed under reduced pressure to yield the crude 5-
Bromosalicylic acid.[11] Further purification can be achieved by recrystallization.

Analytical Methods

The following are general protocols for the analysis of 5-Bromosalicylic acid, based on

standard analytical techniques for similar aromatic carboxylic acids.

3.2.1. High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a 5-Bromosalicylic acid sample.
Instrumentation: A standard HPLC system with a UV detector.
Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an
organic solvent (e.g., acetonitrile or methanol). The composition can be optimized using a
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gradient or isocratic elution.

o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength determined from the UV-Vis spectrum of 5-
Bromosalicylic acid.

» Sample Preparation: A known concentration of the 5-Bromosalicylic acid sample is
dissolved in the mobile phase or a suitable solvent.

e Procedure: Inject the sample onto the column and record the chromatogram. The purity is
determined by the relative area of the main peak.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of 5-Bromosalicylic acid.

 Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).

e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) is a suitable solvent.[5][12]

e Sample Preparation: Dissolve a small amount of the sample (typically 5-10 mg) in
approximately 0.5-0.7 mL of the deuterated solvent in an NMR tube.

e Procedure: Acquire *H and 3C NMR spectra. The chemical shifts, splitting patterns, and
integration of the peaks should be consistent with the structure of 5-Bromosalicylic acid.

3.2.3. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in 5-Bromosalicylic acid.

Instrumentation: A standard FT-IR spectrometer.

Sample Preparation: The sample can be prepared as a potassium bromide (KBr) pellet or as
a nujol mull.[5]

Procedure: Acquire the IR spectrum over the range of approximately 4000-400 cm~1. The
spectrum should show characteristic absorption bands for the O-H (hydroxyl and carboxylic
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acid), C=0 (carboxylic acid), C=C (aromatic), and C-Br bonds.

Chemical Reactivity and Biological Activity

5-Bromosalicylic acid exhibits reactivity typical of a substituted salicylic acid. It can undergo
reactions such as esterification and amidation.[1] It is also used as a starting material in the
synthesis of more complex molecules, such as honokiol, a neurotrophic biphenyl-type
neolignan.[13][14]

Derivatives of salicylic acid are known for their anti-inflammatory and antimicrobial activities.
[13][15] While specific data for 5-Bromosalicylic acid is limited, it is expected to exhibit similar
properties. The anti-inflammatory effects of salicylates are often attributed to their ability to
modulate key cellular signaling pathways.

Potential Signaling Pathways

The biological effects of salicylates and their derivatives are often mediated through the
modulation of inflammatory signaling cascades. Two key pathways that are likely influenced by
5-Bromosalicylic acid are the NF-kB and MAPK signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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